Cas no 804435-88-9 (3-Isoxazolecarboxylicacid, 5-methyl-, 2-pentylhydrazide)

3-Isoxazolecarboxylicacid, 5-methyl-, 2-pentylhydrazide structure
804435-88-9 structure
Product Name:3-Isoxazolecarboxylicacid, 5-methyl-, 2-pentylhydrazide
CAS No:804435-88-9
MF:C10H17N3O2
MW:211.260882139206
CID:714293
PubChem ID:56837
Update Time:2025-04-19

3-Isoxazolecarboxylicacid, 5-methyl-, 2-pentylhydrazide Chemical and Physical Properties

Names and Identifiers

    • 3-Isoxazolecarboxylicacid, 5-methyl-, 2-pentylhydrazide
    • 3-Isoxazolecarboxylicacid,5-methyl-,2-pentylhydrazide(9CI)
    • 5-Methyl-N'-pentylisoxazole-3-carbohydrazide
    • 804435-88-9
    • Inchi: 1S/C10H17N3O2/c1-3-4-5-6-11-12-10(14)9-7-8(2)15-13-9/h7,11H,3-6H2,1-2H3,(H,12,14)
    • InChI Key: CPIGAJAJPFSXGZ-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC(C(NNCCCCC)=O)=N1

Computed Properties

  • Exact Mass: 211.132076794g/mol
  • Monoisotopic Mass: 211.132076794g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 67.2Ų
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